4-Chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one

• CAS No.: 61053-78-9
• Molecular Formula: C10H10ClFO2
• Molecular Weight: 216.63 g/mol
• IUPAC Name: 4-chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one
• InChI: InChI=1S/C10H10ClFO2/c11-5-1-2-9(13)8-4-3-7(12)6-10(8)14/h3-4,6,14H,1-2,5H2
• InChI Key: FKBCLQRLYCUPIY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)O)C(=O)CCCCl

Description

4-Chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one is a useful research compound. Its molecular formula is C10H10ClFO2 and its molecular weight is 216.63 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a cold boron trifluoride etherate (280 mmol) solution was added 3-Fluorophenol or phenol (89 mmol) and 4-chlorobutyryl chloride (178 mmol). The resulting solution was stirred at 130° C. for 18 hours. The reaction mixture was cooled and poured into ice water (100 mL). After stirring for 10 minutes, the water mixture was extracted with ether (3×100 mL). The ether layer was washed with brine (100 mL), dried over MgSO4, filtered and concentrated to a residue to afford 4-chloro-1-(4-fluoro-2-hydroxyphenyl)butan-1-one and 4-chloro-1-(2-hydroxyphenyl)butan-1-one in 52%-67% yield, which was used in the following step without further purification.